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Emeguisin B was first identified during a systematic investigation of secondary metabolites produced by the

filamentous fungus Emericella unguis (strain IFM 42017) [1] [2]. This discovery was notable as it was the

first report of depsidones incorporating two 1-methylprop-1-enyl groups within a single molecule [2].

The table below summarizes its core structural and isolation data:

Property Description

CAS Registry
Number

117032-55-0 [1]

Molecular
Formula

C({24})H({25})ClO(_{5) [1]

Molecular Weight 428.9 g/mol [1]

IUPAC Name 7-[(E)-but-2-en-2-yl]-1-[(Z)-but-2-en-2-yl]-2-chloro-3-hydroxy-9-methoxy-4,10-

dimethylbenzo[b][1,4]benzodioxepin-6-one [1]

Class of
Compound

Depsidone (a type of polyketide) [3] [4]

Initial Source Mycelial extract of Emericella unguis (IFM 42017) [2]
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Property Description

Year of First
Report

1988 [2]

Biological Activities and Potential

Research has indicated that Emeguisin B possesses a range of significant biological properties, making it a

candidate for various applications [1].

Antimicrobial Properties: It shows significant activity against various bacterial strains and fungi [1].

Anticancer Effects: Preliminary studies suggest it may inhibit cancer cell growth by inducing
apoptosis (programmed cell death) and causing cell cycle arrest [1].

Anti-inflammatory Activity: The compound has shown potential in reducing inflammation [1].

Isolation and Production Workflow

The general workflow for isolating Emeguisin B and similar fungal metabolites involves several key stages,

from cultivation to structure elucidation. The diagram below outlines this process.
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The initial isolation and subsequent studies indicate that Aspergillus unguis can be cultivated on solid media

like rice, often for several weeks under static conditions to produce secondary metabolites [3] [4]. The
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depsidones are typically extracted from the mycelium, after which the crude extract undergoes various

chromatographic separations to isolate individual compounds for identification and activity testing [3] [2].

Research Implications and Future Directions

The unique structure and promising bioactivities of Emeguisin B highlight its potential for further

investigation [3] [1]. Future research may focus on:

Medicinal Chemistry: Using Emeguisin B as a scaffold to develop more potent derivatives [4].

Synergy Studies: Investigating its use in combination with existing antibiotics to combat resistant
pathogens [4].

Biotechnological Applications: Exploring its potential as a natural pesticide or fungicide in
agriculture [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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